Cas no 1804629-83-1 (5-(Bromomethyl)-3-(difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine)

• Product Name: 5-(Bromomethyl)-3-(difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine
• CAS No: 1804629-83-1
• MF: C₉H₇BrF₅NO₂
• MW: 336.053399324417
• CID: 4839473
• Update Time: 2025-06-30

5-(Bromomethyl)-3-(difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-3-(difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H7BrF5NO2/c1-17-6-4(2-10)3-16-8(5(6)7(11)12)18-9(13,14)15/h3,7H,2H2,1H3
• InChI Key： WWTRCOMMLSZUJF-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(C(F)F)=C1OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 3.5
• Topological Polar Surface Area: 31.4

Additional information on 5-(Bromomethyl)-3-(difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine

Introduction to 5-(Bromomethyl)-3-(difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine (CAS No. 1804629-83-1)

5-(Bromomethyl)-3-(difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine (CAS No. 1804629-83-1) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its complex aromatic structure and multiple functional groups, serves as a versatile intermediate in the synthesis of various bioactive molecules. The presence of both bromomethyl and halogenated methyl groups makes it particularly valuable for further chemical modifications, enabling the development of novel compounds with potential therapeutic applications.

The bromomethyl substituent at the 5-position of the pyridine ring provides a reactive site for nucleophilic substitution reactions, facilitating the introduction of diverse side chains or functional groups. This reactivity is crucial in medicinal chemistry, where such intermediates are often employed to construct more complex scaffolds. Additionally, the difluoromethyl and trifluoromethoxy groups introduce electron-withdrawing effects and metabolic stability, which are highly desirable properties in drug candidates. These features enhance the compound's suitability for further derivatization into pharmacologically relevant molecules.

In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. 5-(Bromomethyl)-3-(difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine has been explored in several research studies as a key building block for developing new drugs. For instance, its structural motif has been incorporated into molecules targeting neurological disorders, where the fluorinated substituents contribute to improved blood-brain barrier penetration and reduced susceptibility to enzymatic degradation.

One notable application of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. Researchers have utilized 5-(Bromomethyl)-3-(difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine to develop novel inhibitors that selectively target specific kinases. The bromomethyl group allows for facile attachment of pharmacophores that can modulate kinase activity, while the electron-withdrawing fluorine atoms enhance binding affinity and selectivity.

The methoxy group at the 4-position further contributes to the compound's versatility by providing another site for functionalization. This allows chemists to introduce additional substituents that can fine-tune the biological properties of the resulting derivatives. For example, methoxy-substituted pyridines have been shown to improve oral bioavailability and reduce toxicity, making them favorable candidates for drug development.

Recent advances in computational chemistry have also highlighted the potential of 5-(Bromomethyl)-3-(difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine as a scaffold for drug discovery. Molecular modeling studies suggest that this compound can be used to design molecules with enhanced binding affinity to protein targets. By leveraging computational tools, researchers can predict optimal modifications to maximize potency and minimize off-target effects.

The agrochemical industry has also recognized the value of this compound as a precursor for developing novel pesticides and herbicides. Pyridine derivatives are known for their efficacy in crop protection due to their ability to interact with biological targets in pests and weeds. The structural features of 5-(Bromomethyl)-3-(difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine, particularly its halogenated substituents, contribute to its potential as an agrochemical intermediate by enhancing stability and bioavailability.

In conclusion, 5-(Bromomethyl)-3-(difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine (CAS No. 1804629-83-1) is a multifunctional compound with significant applications in pharmaceutical and agrochemical research. Its unique structural features make it an invaluable tool for synthesizing bioactive molecules with potential therapeutic benefits. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the development of innovative drugs and crop protection agents.